Cas no 1087798-04-6 (2,2,2-trifluoroethyl 3-oxo-1,2,3,4-tetrahydroquinoxaline-1-carboxylate)

• Product Name: 2,2,2-trifluoroethyl 3-oxo-1,2,3,4-tetrahydroquinoxaline-1-carboxylate
• CAS No: 1087798-04-6
• MF: C₁₁H₉F₃N₂O₃
• MW: 274.195973157883
• MDL: MFCD11099808
• CID: 5176390
• Update Time: 2026-03-05

2,2,2-trifluoroethyl 3-oxo-1,2,3,4-tetrahydroquinoxaline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Quinoxalinecarboxylic acid, 3,4-dihydro-3-oxo-, 2,2,2-trifluoroethyl ester
• 2,2,2-trifluoroethyl 3-oxo-1,2,3,4-tetrahydroquinoxaline-1-carboxylate

• MDL： MFCD11099808
• Inchi： 1S/C11H9F3N2O3/c12-11(13,14)6-19-10(18)16-5-9(17)15-7-3-1-2-4-8(7)16/h1-4H,5-6H2,(H,15,17)
• InChI Key： LCNRXZLJFBWQAE-UHFFFAOYSA-N
• SMILES： N1(C(OCC(F)(F)F)=O)C2=C(C=CC=C2)NC(=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2,2,2-trifluoroethyl 3-oxo-1,2,3,4-tetrahydroquinoxaline-1-carboxylate

Comprehensive Overview of 2,2,2-Trifluoroethyl 3-Oxo-1,2,3,4-Tetrahydroquinoxaline-1-Carboxylate (CAS No. 1087798-04-6)

2,2,2-Trifluoroethyl 3-oxo-1,2,3,4-tetrahydroquinoxaline-1-carboxylate (CAS No. 1087798-04-6) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound belongs to the tetrahydroquinoxaline derivative family, which is known for its diverse applications in medicinal chemistry. The presence of the trifluoroethyl group enhances its lipophilicity and metabolic stability, making it a promising candidate for drug discovery.

In recent years, the demand for fluorinated organic compounds has surged, driven by their ability to improve pharmacokinetic properties such as bioavailability and membrane permeability. Researchers are particularly interested in CAS 1087798-04-6 due to its potential as a building block for designing novel enzyme inhibitors or receptor modulators. Its 3-oxo-tetrahydroquinoxaline core is structurally analogous to several bioactive molecules, which underscores its relevance in targeting diseases like inflammation and central nervous system (CNS) disorders.

The synthesis of 2,2,2-trifluoroethyl 3-oxo-1,2,3,4-tetrahydroquinoxaline-1-carboxylate typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to ensure high purity and structural confirmation. These methods align with the growing industry focus on quality control and regulatory compliance, especially in the development of pharmaceutical intermediates.

From an industrial perspective, CAS 1087798-04-6 is often explored for its scalability and cost-effectiveness in large-scale production. Companies specializing in custom synthesis and contract research frequently highlight this compound in their portfolios, catering to the needs of academic and commercial entities. The rise of green chemistry initiatives has also prompted investigations into eco-friendly synthetic routes for such fluorinated derivatives, addressing sustainability concerns.

In the context of drug discovery, 2,2,2-trifluoroethyl 3-oxo-tetrahydroquinoxaline-1-carboxylate is studied for its potential interactions with biological targets. Computational modeling and molecular docking studies suggest its affinity for proteins involved in signal transduction pathways. This aligns with the broader trend of leveraging AI-driven drug design to accelerate the identification of lead compounds. Additionally, its metabolic stability makes it a valuable scaffold for optimizing drug candidates with improved half-lives.

The compound’s relevance extends to material science, where fluorinated heterocycles are investigated for their electronic and optical properties. For instance, derivatives of tetrahydroquinoxaline have been explored as components in organic light-emitting diodes (OLEDs) or sensors. This multidisciplinary applicability highlights the versatility of CAS 1087798-04-6 beyond traditional pharmaceutical uses.

As the scientific community continues to explore fluorine-containing compounds, 2,2,2-trifluoroethyl 3-oxo-1,2,3,4-tetrahydroquinoxaline-1-carboxylate remains a subject of active research. Its combination of structural novelty and functional adaptability positions it as a key player in the development of next-generation therapeutics and advanced materials. Future studies may focus on elucidating its mechanistic pathways and expanding its applications in precision medicine and nanotechnology.